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Compound of Interest

Compound Name: GLUTASAM

CAS No.: 148822-98-4

Cat. No.: B1178802

Get Quote

As a Senior Application Scientist, I frequently observe laboratories treating specialized

organometallic probes with the same generalized safety protocols used for standard

biochemical buffers. This is a critical error. GLUTASAM, chemically designated as

Samarium(III) Glutamate Tetrahydrate (CAS: 148822-98-4)[1], is a highly specialized

lanthanide-amino acid complex utilized in advanced luminescence research, MRI contrast

agent development, and targeted drug delivery.

While the glutamate moiety is an endogenous, biologically benign amino acid, the Samarium

(Sm³⁺) core dictates the compound's hazard profile. Handling this material requires a rigorous,

self-validating approach to Personal Protective Equipment (PPE) and operational logistics to

prevent heavy metal exposure and environmental contamination[2].

Mechanistic Hazard Profile: The Causality of
Lanthanide Toxicity
To design an effective safety protocol, we must first understand why specific PPE is required.

Lanthanides like Samarium possess ionic radii that closely mimic Calcium (Ca²⁺). If introduced

into the body, Sm³⁺ can competitively inhibit calcium-dependent biological pathways[2].
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Hematological & Systemic Toxicity: Exposure to lanthanons can disrupt the coagulation

cascade, leading to delayed blood clotting and potential hemorrhaging. Prolonged systemic

exposure is also linked to liver damage and neurological sensitivities[2].

Respiratory Hazards: GLUTASAM is typically supplied as a lyophilized powder[1]. Inhalation

of fine samarium dust causes severe respiratory tract irritation and can lead to

pneumoconiosis over prolonged exposure[3],[4].

Core PPE Specifications
General laboratory PPE is insufficient for handling lanthanide powders. The table below

outlines the quantitative specifications and mechanistic purpose for each required piece of

protective equipment.

PPE Category
Specification /
Standard

Quantitative
Requirement

Mechanistic
Purpose

Gloves
Nitrile Rubber (EN

374)

Thickness > 0.11 mm,

Breakthrough > 480

min

Prevents dermal

absorption of Sm³⁺

ions during

solubilization[5].

Eye Protection
Chemical Splash

Goggles
EN 166 Compliant

Protects ocular

mucosa from highly

irritating, aerosolized

lanthanide dust[5].

Respirator Particulate Filter
EN 143 (P100 / P3

rating)

Retains >99.9% of

airborne particles,

mitigating acute

inhalation toxicity[5].

Body Protection Anti-Static Lab Coat Flame-retardant

Mitigates static charge

buildup, preventing

the aerosolization of

fine powders.
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The following workflow is designed as a self-validating system. Do not proceed to the next step

unless the validation criteria of the current step are met.

1. Pre-Operation
Fume Hood & PPE Check

2. Anti-Static Prep
Neutralize Vial Charge

3. Weighing
Enclosed Analytical Balance

4. Solubilization
Buffer Addition

5. Decontamination
Wet-Wipe Surfaces

Click to download full resolution via product page

Step-by-step operational workflow for safely handling GLUTASAM.

Phase 1: Pre-Operational Setup & PPE Donning
Action: Don all PPE listed in Section 2. Activate the chemical fume hood and verify the digital

anemometer.
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Causality: Lanthanide powders are highly susceptible to aerosolization. A continuous inward

airflow prevents particulate escape into the general lab environment[5].

Self-Validation: The protocol cannot proceed unless the fume hood display reads a face

velocity of ≥ 0.5 m/s.

Phase 2: Static Neutralization & Weighing
Action: Pass an anti-static zero-stat gun over the sealed GLUTASAM vial and the analytical

balance draft shield before opening.

Causality: Lyophilized samarium salts carry static charges that cause the powder to "jump"

when the vial is opened, creating an immediate inhalation hazard[1],.

Self-Validation: Observe the powder behavior through the closed glass vial; if the powder

clings aggressively to the upper walls, repeat the anti-static treatment until the powder

settles at the bottom.

Phase 3: Solubilization & Transfer
Action: Add your designated aqueous buffer directly to the weigh boat or vial inside the fume

hood before transferring it to the main reaction vessel.

Causality: Wetting the powder immediately eliminates the risk of airborne dust generation

during lab transit[4].

Self-Validation: Visually confirm that all dry powder is fully submerged and wetted before

moving the container outside the immediate weighing zone.

Decontamination and Disposal Plan
Samarium compounds pose a significant bioaccumulation risk to aquatic ecosystems and must

never be disposed of in standard aqueous drains[6].
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Segregation and disposal routing for Samarium-contaminated laboratory waste.

Decontamination Protocol
Action: Perform a wet-wipe down of the balance, spatulas, and fume hood surface using a

damp Kimwipe.

Causality: Dry sweeping or brushing will resuspend Sm³⁺ particles into the air. Water traps

the heavy metal particulates within the wipe matrix[2].

Self-Validation: Inspect the wiped surfaces under oblique lighting to ensure no crystalline

residue remains.

Waste Routing
Aqueous Waste: All liquid buffers containing GLUTASAM must be collected in clearly labeled

"Heavy Metal / Lanthanide Waste" carboys.
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Solid Waste: All contaminated gloves, weigh boats, and Kimwipes must be placed in a

sealed hazardous waste bin designated for high-temperature incineration[2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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